Cas no 1256633-29-0 (Methyl 3-Chloro-4-(4-methylpiperazino)benzoate)

Methyl 3-Chloro-4-(4-methylpiperazino)benzoate is a synthetic organic compound featuring a benzoate ester core substituted with a chloro group and a 4-methylpiperazino moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The chloro group enhances electrophilic reactivity, while the methylpiperazino substituent contributes to solubility and binding affinity in target interactions. Its well-defined molecular architecture ensures consistent performance in coupling reactions and derivatization processes. The compound is typically characterized by high purity and stability, making it suitable for research and development in medicinal chemistry and material science. Proper handling and storage are recommended to maintain its integrity.

Methyl 3-Chloro-4-(4-methylpiperazino)benzoate structure

1256633-29-0 structure

Product Name:Methyl 3-Chloro-4-(4-methylpiperazino)benzoate

CAS No:1256633-29-0

MF:C₁₃H₁₇ClN₂O₂

MW:268.739282369614

MDL:MFCD18071042

CID:1056424

PubChem ID:77174647

Update Time:2025-05-20

Methyl 3-Chloro-4-(4-methylpiperazino)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-Chloro-4-(4-methylpiperazino)benzoate
- Methyl 3-chloro-4-(4-methyl-1-piperazinyl)benzoate
- 1256633-29-0
- CS-0036701
- A910521
- DB-062395
- DTXSID001171987
- SY011951
- MFCD18071042
- Benzoic acid, 3-chloro-4-(4-methyl-1-piperazinyl)-, methyl ester
- AKOS027256058
- Methyl 3-chloro-4-(4-methylpiperazin-1-yl)benzoate
- W12450
- MDL： MFCD18071042
- Inchi： 1S/C13H17ClN2O2/c1-15-5-7-16(8-6-15)12-4-3-10(9-11(12)14)13(17)18-2/h3-4,9H,5-8H2,1-2H3
- InChI Key： CCHYJZXLHBLDSG-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)OC)C=CC=1N1CCN(C)CC1

Computed Properties

Exact Mass: 268.09800
Monoisotopic Mass: 268.0978555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 32.8Å²

Experimental Properties

PSA: 32.78000
LogP: 1.88130

Methyl 3-Chloro-4-(4-methylpiperazino)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR470163-5g	Methyl 3-Chloro-4-(4-methylpiperazino)benzoate	1256633-29-0		5g	£413.00	2024-05-23
Chemenu	CM476318-250mg	Methyl 3-Chloro-4-(4-Methylpiperazino)benzoate	1256633-29-0	95%+	250mg	$80	2022-09-03
Chemenu	CM476318-1g	Methyl 3-Chloro-4-(4-Methylpiperazino)benzoate	1256633-29-0	95%+	1g	$154	2022-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M942716-100mg	Methyl 3-Chloro-4-(4-Methylpiperazino)Benzoate	1256633-29-0	95%	100mg	￥243.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M942716-250mg	Methyl 3-Chloro-4-(4-Methylpiperazino)Benzoate	1256633-29-0	95%	250mg	￥457.20	2022-09-01
TRC	M330198-50mg	Methyl 3-Chloro-4-(4-methylpiperazino)benzoate	1256633-29-0		50mg	$ 50.00	2022-06-03
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TRC	M330198-500mg	Methyl 3-Chloro-4-(4-methylpiperazino)benzoate	1256633-29-0		500mg	$ 160.00	2022-06-03
eNovation Chemicals LLC	D910899-5g	Methyl 3-Chloro-4-(4-methylpiperazino)benzoate	1256633-29-0	95%	5g	$825	2024-07-20
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